Cas no 115421-52-8 (Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol,5,11,17,23-tetrakis[(dimethylamino)methyl]-)
115421-52-8 structure
Product Name:Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol,5,11,17,23-tetrakis[(dimethylamino)methyl]-
CAS No:115421-52-8
MF:C40H52N4O4
MW:652.865290641785
CID:130766
PubChem ID:2733476
Update Time:2025-04-19
Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol,5,11,17,23-tetrakis[(dimethylamino)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol,5,11,17,23-tetrakis[(dimethylamino)methyl]-
- 5,11,17,23-TETRAKIS-DIMETHYLAMINOMETHYLCALIX[4]ARENE
- Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-do...
- Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol,5,11
- 5,11,17,23-tetra(tert-butyl)-25,27-dimethoxy-26,28-dihydroxycalix[4]arene
- 5,11,17,23-tetrakis(1,1-dimethylethyl)-25,27-dihydroxy-26,28-dimethoxycalix[4]arene
- 5,11,17,23-tetrakis(chloromethyl)-25,26,27,28-tetramethoxycalix[4]arene
- 5,11,17,23-tetrakis[(dimethylamino)methyl]pentacyclo[19.3.1.1(3,7).1(9,13).1(15,19)]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene-25,26,27,28-tetrol
- 5,11,17,23-Tetrakis<(dimethylamino)methyl
- 115421-52-8
- 5,11,17,23-Tetrakis[(dimethylamino)methyl]pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-25,26,27,28-tetrol
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- Inchi: 1S/C40H52N4O4/c1-41(2)21-25-9-29-17-31-11-26(22-42(3)4)13-33(38(31)46)19-35-15-28(24-44(7)8)16-36(40(35)48)20-34-14-27(23-43(5)6)12-32(39(34)47)18-30(10-25)37(29)45/h9-16,45-48H,17-24H2,1-8H3
- InChI Key: CHOMEDBXBPXALL-UHFFFAOYSA-N
- SMILES: OC1=C2C=C(CN(C)C)C=C1CC1C=C(CN(C)C)C=C(C=1O)CC1C=C(CN(C)C)C=C(C=1O)CC1C=C(CN(C)C)C=C(C=1O)C2
Computed Properties
- Exact Mass: 588.41900
- Monoisotopic Mass: 652.39885615g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 48
- Rotatable Bond Count: 8
- Complexity: 781
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 93.9Ų
Experimental Properties
- Color/Form: Not available
- Melting Point: 158-162°C
- PSA: 12.96000
- LogP: 6.77400
- Solubility: Not available
Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol,5,11,17,23-tetrakis[(dimethylamino)methyl]- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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